Cas no 2248200-74-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3S)-3-[3-(trifluoromethoxy)phenyl]butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3S)-3-[3-(trifluoromethoxy)phenyl]butanoate
• CAS No: 2248200-74-8
• MF: C₁₉H₁₄F₃NO₅
• MW: 393.31337594986
• CID: 6430011
• PubChem ID: 165732516
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3S)-3-[3-(trifluoromethoxy)phenyl]butanoate Chemical and Physical Properties

Names and Identifiers

• 2248200-74-8
• EN300-6526528
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3S)-3-[3-(trifluoromethoxy)phenyl]butanoate

• Inchi： 1S/C19H14F3NO5/c1-11(12-5-4-6-13(10-12)27-19(20,21)22)9-16(24)28-23-17(25)14-7-2-3-8-15(14)18(23)26/h2-8,10-11H,9H2,1H3/t11-/m0/s1
• InChI Key： OPADMQXKGAFXKS-NSHDSACASA-N
• SMILES： FC(OC1=CC=CC(=C1)[C@@H](C)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(F)F

Computed Properties

• Exact Mass: 393.08240703g/mol
• Monoisotopic Mass: 393.08240703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3S)-3-[3-(trifluoromethoxy)phenyl]butanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl (3S)-3-[3-(trifluoromethoxy)phenyl]butanoate: A Comprehensive Overview

The compound with CAS No. 2248200-74-8, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3S)-3-[3-(trifluoromethoxy)phenyl]butanoate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The isoindole core of the molecule, combined with the trifluoromethoxyphenyl substituent, contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of isoindole derivatives in the design of bioactive compounds. The trifluoromethoxy group, a common substituent in pharmaceuticals, enhances the molecule's stability and bioavailability. Researchers have explored the synthesis of this compound through various routes, including multi-component reactions and enzymatic catalysis. These methods not only improve the efficiency of production but also pave the way for large-scale manufacturing.

The butanoate ester functionality in this compound plays a crucial role in its interactions with biological systems. It has been shown to exhibit moderate inhibitory activity against certain enzymes, making it a promising candidate for therapeutic applications. Additionally, the stereochemistry at the (3S) position is critical for its biological activity, as demonstrated by recent enantioselective studies.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and X-ray crystallography have provided detailed insights into the spatial arrangement of atoms in this compound. These studies reveal that the isoindole ring adopts a planar conformation, which is essential for its electronic properties and reactivity.

The integration of trifluoromethoxyphenyl groups into organic molecules has been a focal point in recent research due to their ability to modulate electronic properties and enhance lipophilicity. This compound serves as an excellent example of how such substituents can be strategically incorporated to achieve desired chemical behaviors.

From an environmental perspective, the synthesis and degradation pathways of this compound have been studied to assess its ecological impact. Results indicate that it undergoes rapid hydrolysis under certain conditions, reducing its persistence in aquatic environments. This information is valuable for regulatory agencies evaluating its safety and sustainability.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3S)-3-[3-(trifluoromethoxy)phenyl]butanoate represents a cutting-edge advancement in organic chemistry. Its unique structure, combined with recent research findings, positions it as a key player in the development of novel pharmaceuticals and advanced materials.